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CAS No.: 35979-00-1

Cat. No.: B1582127

Get Quote

Executive Summary
The dipeptide L-Histidyl-L-Tyrosine (His-Tyr) presents a complex solubility profile governed by

the interplay between its zwitterionic backbone and its electrochemically active side chains

(imidazole and phenol).[1][2] While often categorized simply as "water-soluble," its behavior is

strictly pH-dependent.[1][2] In organic media, His-Tyr exhibits the classic "zwitterionic trap"—

high crystal lattice energy prevents solvation in non-polar solvents, necessitating the use of

polar aprotic solvents (DMSO) or hydrophobic ion pairing (HIP) strategies for lipophilic

applications.

This guide provides a mechanistic analysis of His-Tyr solubility, validated experimental

protocols for solubility determination, and strategies to modulate its profile for drug delivery and

synthesis applications.

Part 1: Molecular Architecture & Physicochemical
Basis[1]
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To master the solubility of His-Tyr, one must first understand the competing forces at the

molecular level. The molecule exists in equilibrium between solvation energy (interaction with

solvent) and lattice energy (interaction with itself).

The Zwitterionic Trap
In the solid state, His-Tyr forms a stable crystal lattice held together by electrostatic attraction

between the N-terminal ammonium (

) and C-terminal carboxylate (

).[1][2] This high lattice energy is the primary barrier to solubility in organic solvents, which lack
the dielectric strength to shield these charges.

Ionization States & pKa Profile
The solubility of His-Tyr is dictated by its ionization state.[1][2]

-COOH: pKa ~1.8 (Deprotonates first)[1][2]

His Imidazole: pKa ~6.0 (Protonated below pH 6)[1][2]

-NH3+: pKa ~9.1[1][2]

Tyr Phenol: pKa ~10.1[1]

The Isoelectric Point (pI): Approximately 7.6 – 7.8. At this pH, the molecule carries a net zero

charge. Electrostatic repulsion between molecules is minimized, leading to aggregation and

minimum solubility.

Visualization: Ionization Pathway
The following diagram illustrates the dominant species at varying pH levels and their

corresponding solubility implications.
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Figure 1: pH-Dependent Ionization States of His-Tyr impacting Solubility.
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Part 2: Aqueous Solubility Profile
The pH Dependency Rule
Unlike simple salts, His-Tyr solubility is not static.[2]

Acidic Conditions (pH < 4): The imidazole ring and N-terminus are protonated.[1][2] The

molecule is highly cationic (

or

charge). Repulsion prevents aggregation.[1][2] Solubility: High (>50 mg/mL).[1][2]

Neutral Conditions (pH 6.5 – 8.0): The molecule approaches its zwitterionic state. Lattice

energy dominates solvation energy.[1][2] Solubility: Low (<1-5 mg/mL).[1][2]

Basic Conditions (pH > 10): The phenol and carboxyl groups are ionized. Solubility:

Moderate to High.

Buffer Incompatibility Warning
Phosphate Buffers: Avoid high concentrations of phosphate near pH 7.0 if working near

saturation limits, as ionic strength can induce "salting out" of the zwitterion.

Tris/HEPES: Generally preferred for maintaining pH 7.5, though solubility remains limited by

the peptide's intrinsic properties.

Part 3: Organic Solvent Profile
Solubilizing His-Tyr in organic solvents is challenging due to the polarity of the peptide bond

and the charged termini.
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Solvent Compatibility Matrix
The following table summarizes the observed and predicted solubility trends based on

dielectric constants and hydrogen bonding capacity.

Solvent Class
Representative
Solvent

Solubility Mechanism / Notes

Polar Aprotic DMSO High

Disrupts H-bonding

network; best choice

for stock solutions.[1]

[2]

Polar Aprotic DMF Moderate/High

Good alternative to

DMSO; easier to

remove (lower BP).[1]

[2]

Alcohols Methanol Low/Mod

Soluble only if pH is

adjusted (e.g.,

acidified methanol).

Alcohols Ethanol Poor

Dielectric constant too

low to solvate

zwitterion.[2]

Non-Polar Hexane/DCM Insoluble

Energetically

unfavorable; cannot

overcome lattice

energy.[1][2]

Nitriles Acetonitrile Poor

Induces precipitation;

often used as an anti-

solvent in HPLC.

The DMSO Caveat (Oxidation Risk)
While DMSO is the most effective organic solvent, His-Tyr contains Histidine (susceptible to

oxidation) and Tyrosine (susceptible to nitration/oxidation).
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Risk: DMSO can act as a mild oxidant over time, especially in the presence of light or metal

ions.

Mitigation: Store DMSO stocks of His-Tyr at -20°C, protected from light, and under

Nitrogen/Argon if possible.[1][2]

Part 4: Experimental Protocols
Protocol A: Thermodynamic Solubility Determination
(Shake-Flask)
This is the gold standard for determining equilibrium solubility.[1][2]

Reagents:

His-Tyr (Lyophilized powder)[1][2][3]

Target Solvent (Buffer or Organic)[1][2][4][5]

0.22 µm PVDF Syringe Filter (Low protein binding)[1][2]

Workflow:
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Figure 2: Saturation Shake-Flask Protocol for Solubility Determination.
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Step-by-Step:

Saturation: Add His-Tyr to 1 mL of solvent until undissolved powder is clearly visible.

Equilibration: Agitate at constant temperature (typically 25°C) for 24 hours.

Check: If the solution becomes clear, add more solid.

Separation: Centrifuge at 10,000

g for 10 minutes. Filter the supernatant using a pre-wetted PVDF filter.
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Quantification: Dilute the filtrate (to land within linear range) and analyze via HPLC-UV at

274 nm (Tyrosine absorption max) or 220 nm (Peptide bond).

Protocol B: Hydrophobic Ion Pairing (HIP) for Organic
Solvents
To dissolve His-Tyr in hydrophobic solvents (e.g., for enzymatic synthesis in organic media),

you must mask its charge.[2]

Concept: Complex the cationic His-Tyr (at low pH) with an anionic surfactant (AOT or SDS).[1]

[2]

Aqueous Phase: Dissolve His-Tyr in 10 mM HCl (pH ~2).

Organic Phase: Dissolve Sodium bis(2-ethylhexyl) sulfosuccinate (AOT) in the target organic

solvent (e.g., Ethyl Acetate).

Extraction: Mix phases 1:1 vigorously. The electrostatic complex [His-Tyr

][AOT

] will migrate to the organic phase.[1][2]

Recovery: Separate the organic layer. His-Tyr is now solubilized in the organic media.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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